N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-diethoxybenzamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-3,4-diethoxybenzamide
• InChI: InChI=1S/C22H26N2O5/c1-5-27-17-10-7-14(11-19(17)28-6-2)20(25)23-15-8-9-16-18(12-15)29-13-22(3,4)21(26)24-16/h7-12H,5-6,13H2,1-4H3,(H,23,25)(H,24,26)
• InChI Key: DVGSYZJNVAEWDJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)NC(=O)C(CO3)(C)C)OCC
• Molecular Formula: C22H26N2O5
• Molecular Weight: 398.5 g/mol

Description

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-diethoxybenzamide is a useful research compound. Its molecular formula is C22H26N2O5 and its molecular weight is 398.459. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Insights

Research has demonstrated innovative methods for synthesizing compounds with complex structures similar to N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-diethoxybenzamide. For instance, Petrovskii et al. (2017) explored the synthesis, crystal structure, and photophysical properties of novel fused oxazapolycyclic skeletons. Their work highlights the synthesis of nonplanar oxazapolyheterocycles, which show strong blue emission in dichloromethane, indicating potential applications in photophysical and photochemical research areas (Petrovskii et al., 2017).

Antimicrobial Applications

The synthesis and antimicrobial screening of derivatives incorporating thiazole rings, as discussed by Desai et al. (2013), provide insights into the potential of these compounds in developing new antimicrobial agents. Their work on N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides underscores the antimicrobial potential of such compounds against a variety of bacterial and fungal strains (Desai et al., 2013).

Antiproliferative Effects

Kim et al. (2011) reported on the synthesis of phenylpyrazolodiazepin-7-ones as conformationally rigid analogs and their antiproliferative effects on cancer cells. Their research indicates that these compounds, by virtue of their structural features, exhibit potent antiproliferative activities, highlighting their potential in cancer therapy (Kim et al., 2011).

Antifungal and Fungicidal Activity

Yang et al. (2017) designed and synthesized novel (E)-5-(methoxyimino)-3,5-dihydrobenzo[e][1,2]oxazepin-4(1H)-one analogues with significant fungicidal activity. Their work demonstrates the potential of these compounds in agricultural applications, especially in crop protection against various phytopathogenic fungi, offering a new approach to fungicide development (Yang et al., 2017).

Mechanism of Action

If the compound is a drug, the mechanism of action refers to how it produces its effect in the body. This usually involves interacting with a specific target, such as a protein, to produce a therapeutic effect.

Safety and Hazards

This involves studying the toxicity of the compound and identifying any potential hazards associated with its use. It includes determining safe handling and storage procedures.